Cas no 38956-69-3 (1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl-
• CAS No: 38956-69-3
• MF: C₁₁H₇ClN₄
• MW: 230.653080224991
• CID: 1496196
• Update Time: 2024-08-24

1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 3-chloro-6-phenyl-

• Inchi： 1S/C11H7ClN4/c12-11-14-13-10-7-6-9(15-16(10)11)8-4-2-1-3-5-8/h1-7H
• InChI Key： IWCCSYIXLLUUAF-UHFFFAOYSA-N
• SMILES： C12=NN=C(Cl)N1N=C(C1=CC=CC=C1)C=C2

Computed Properties

• Exact Mass: 230.03611

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• PSA: 43.08
• pka: -1.81±0.30(Predicted)